Cas no 56966-63-3 (Benzene, 4-chloro-1-nitro-2-phenoxy-)

• Product Name: Benzene, 4-chloro-1-nitro-2-phenoxy-
• CAS No: 56966-63-3
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 1600759
• PubChem ID: 12290044
• Update Time: 2025-04-21

Benzene, 4-chloro-1-nitro-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-nitro-2-phenoxy-
• 4-chloro-1-nitro-2-phenoxybenzene
• 56966-63-3
• 4-chloro-2-phenoxynitrobenzene
• FLOSSOFFHITZOU-UHFFFAOYSA-N
• DTXSID00484861
• SCHEMBL9174802

• Inchi： 1S/C12H8ClNO3/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： FLOSSOFFHITZOU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.01934
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37